Cas no 898768-53-1 (2'-Cyano-3-(4-methylphenyl)propiophenone)

• Product Name: 2'-Cyano-3-(4-methylphenyl)propiophenone
• CAS No: 898768-53-1
• MF: C₁₇H₁₅NO
• MW: 249.307104349136
• MDL: MFCD03843036
• CID: 880112
• PubChem ID: 24725719
• Update Time: 2025-09-20

2'-Cyano-3-(4-methylphenyl)propiophenone Chemical and Physical Properties

Names and Identifiers

• 2-[3-(4-Methylphenyl)propanoyl]benzonitrile
• 2'-CYANO-3-(4-METHYLPHENYL)PROPIOPHENONE
• 898768-53-1
• MFCD03843036
• DTXSID70644112
• AKOS016021529
• 2'-Cyano-3-(4-methylphenyl)propiophenone

• MDL： MFCD03843036
• Inchi： 1S/C17H15NO/c1-13-6-8-14(9-7-13)10-11-17(19)16-5-3-2-4-15(16)12-18/h2-9H,10-11H2,1H3
• InChI Key： IZBLIZCVMINGAK-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1C#N)CCC1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 249.115364102g/mol
• Monoisotopic Mass: 249.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 40.9Ų

Experimental Properties

• Density: 1.12
• Boiling Point: 437.6°C at 760 mmHg
• Flash Point: 218.4°C
• Refractive Index: 1.586